Cas no 2172550-35-3 (1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172550-35-3
• MF: C₁₂H₁₃Cl₂N₃O₂S
• MW: 334.221519231796
• CID: 5568233
• PubChem ID: 165592558
• Update Time: 2025-05-26

1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• 2172550-35-3
• EN300-1591226

• Inchi： 1S/C12H13Cl2N3O2S/c1-8(2)16-20(18,19)11-6-7-15-17(11)10-5-3-4-9(13)12(10)14/h3-8,16H,1-2H3
• InChI Key： LLOMMKDSJJLRKP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1C(=CC=N1)S(NC(C)C)(=O)=O)Cl

Computed Properties

• Exact Mass: 333.0105532g/mol
• Monoisotopic Mass: 333.0105532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide

Introduction to 1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide (CAS No. 2172550-35-3)

1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2172550-35-3, belongs to the pyrazole sulfonamide class, a subclass known for its broad spectrum of biological activities. The presence of both chloro and sulfonamide substituents in its molecular framework enhances its potential as a lead compound in drug discovery and development.

The molecular structure of 1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide consists of a pyrazole core substituted with a 2,3-dichlorophenyl group at the 1-position and a propan-2-yl group at the 5-position, with a sulfonamide moiety attached at the 4-position. This arrangement imparts specific electronic and steric properties that make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives due to their demonstrated efficacy in various therapeutic areas. The sulfonamide group is particularly noteworthy for its ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that are therapeutically beneficial. The dichlorophenyl moiety further contributes to the compound's binding affinity by introducing hydrophobic interactions and electronic modulation.

One of the most compelling aspects of 1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide is its potential application in the treatment of inflammatory and autoimmune diseases. Studies have shown that pyrazole sulfonamides can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The specific substitution pattern in this compound may enhance its selectivity and potency in targeting these pathways, offering a promising avenue for developing new anti-inflammatory agents.

Additionally, the propan-2-yl group in the molecular structure may contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These characteristics are crucial for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body, thereby increasing its therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide with greater accuracy. Molecular docking studies have indicated that this compound may exhibit inhibitory activity against several targets relevant to cancer biology. Specifically, it has shown potential in binding to kinases and other enzymes involved in tumor proliferation and survival. These findings align with the growing interest in developing small-molecule inhibitors as part of combination therapy strategies for cancer.

The synthesis of 1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide presents an interesting challenge due to the need for precise functionalization of the pyrazole core. Modern synthetic methodologies have made significant strides in facilitating such transformations, allowing for efficient production of complex sulfonamide derivatives. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

In conclusion, 1-(2,3-dichlorophenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely that CAS No. 2172550-35-3 will become increasingly significant in both academic and industrial settings.